![molecular formula C17H14BrN3O3S B2648377 4-bromo-N'-[2-(1H-pyrrol-1-yl)benzoyl]benzenesulfonohydrazide CAS No. 478063-14-8](/img/structure/B2648377.png)
4-bromo-N'-[2-(1H-pyrrol-1-yl)benzoyl]benzenesulfonohydrazide
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Description
4-Bromo-N'-[2-(1H-pyrrol-1-yl)benzoyl]benzenesulfonohydrazide (4-Br-PBSH) is an organic compound that has been used in a variety of scientific research applications due to its unique properties. It is a small molecule that can be easily synthesized and is highly stable in solution. 4-Br-PBSH has been used in a variety of biochemical and physiological studies due to its ability to bind to proteins and other molecules, as well as its ability to interact with certain enzymes.
Scientific Research Applications
Synthesis and Application in Sensor Development
A study by Hussain et al. (2020) highlights the synthesis and characterization of a similar compound, (E)-Nʹ-(4-Bromobenzylidene)-benzenesulfonohydrazide, and its application as a selective sensor for chromium ion (Cr3+) detection from environmental samples. This compound was characterized using various spectroscopic techniques and demonstrated high sensitivity and selectivity towards Cr3+, indicating its potential for environmental monitoring and pollution control (Hussain, Asiri, Arshad, & Rahman, 2020).
Antibacterial and Antitubercular Potential
Joshi et al. (2008) reported on the synthesis of new 4-pyrrol-1-yl benzoic acid hydrazide analogs and their derivatives, showcasing a novel class of potential antibacterial and antitubercular agents. This study points to the potential medical applications of such compounds in treating bacterial infections and tuberculosis, suggesting that related compounds like 4-bromo-N'-[2-(1H-pyrrol-1-yl)benzoyl]benzenesulfonohydrazide might also possess similar properties if explored (Joshi, Vagdevi, Vaidya, & Gadaginamath, 2008).
Synthesis and Biological Activity
Mehta (2013) explores the condensation of 4-bromo-2-hydroxy benzoic acid hydrazide with aromatic aldehydes, leading to the synthesis of various compounds with potential antibacterial and antifungal activities. This study showcases the process of creating biologically active compounds from bromo-benzoic acid derivatives, hinting at the broader pharmaceutical research implications of these chemical transformations (Mehta, 2013).
properties
IUPAC Name |
N'-(4-bromophenyl)sulfonyl-2-pyrrol-1-ylbenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3O3S/c18-13-7-9-14(10-8-13)25(23,24)20-19-17(22)15-5-1-2-6-16(15)21-11-3-4-12-21/h1-12,20H,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXVYDBRCMKUJCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NNS(=O)(=O)C2=CC=C(C=C2)Br)N3C=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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